Cas no 31522-07-3 (Phenol,4-chloro-5-methyl-2-tetradecyl-)

• Product Name: Phenol,4-chloro-5-methyl-2-tetradecyl-
• CAS No: 31522-07-3
• MF: C₂₁H₃₅ClO
• MW: 338.955005884171
• CID: 319305
• PubChem ID: 3015575
• Update Time: 2025-04-19

Phenol,4-chloro-5-methyl-2-tetradecyl- Chemical and Physical Properties

Names and Identifiers

• Phenol,4-chloro-5-methyl-2-tetradecyl-
• 4-chloro-5-methyl-2-tetradecylphenol
• 4-Chloro-6-tetradecyl-m-cresol
• QQG88MFV8G
• m-Cresol, 4-chloro-6-tetradecyl-
• 31522-07-3
• EINECS 250-677-3
• DTXSID10185418
• NS00029119
• Phenol, 4-chloro-5-methyl-2-tetradecyl-
• UNII-QQG88MFV8G

• Inchi： 1S/C21H35ClO/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-19-17-20(22)18(2)16-21(19)23/h16-17,23H,3-15H2,1-2H3
• InChI Key： CUNQNPBLNXQQNP-UHFFFAOYSA-N
• SMILES： ClC1C(C)=CC(=C(C=1)CCCCCCCCCCCCCC)O

Computed Properties

• Exact Mass: 338.23785
• Monoisotopic Mass: 338.238
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 13
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.9
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.976
• Boiling Point: 436.8°C at 760 mmHg
• Flash Point: 218°C
• Refractive Index: 1.505
• PSA: 20.23